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Compound of Interest

Compound Name: GW627368

Cat. No.: B1672473

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and
handling of GW627368 stock solutions in Dimethyl Sulfoxide (DMSO). Adherence to these
protocols is crucial for ensuring the accuracy and reproducibility of experimental results.

GW627368 is a potent and selective competitive antagonist of the prostanoid EP4 receptor,
with additional affinity for the human thromboxane A2 (TP) receptor.[1][2][3] It is widely used in
research to investigate the physiological and pathological roles of the EP4 receptor signaling

pathway.

Data Presentation: Physicochemical and Solubility
Data

A summary of the key chemical properties and solubility of GW627368 is presented below. For
optimal results, it is recommended to use fresh, anhydrous DMSO, as its hygroscopic nature
can impact solubility.[4]

Table 1: Chemical Properties of GW627368
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Property Value

CAS Number 439288-66-1
Molecular Formula C30H28N206S
Molecular Weight 544.62 g/mol [1]
Purity >98% (HPLC)[3]

Table 2: Solubility of GW627368 in DMSO

Solvent Concentration Notes

Sonication is recommended to

DMSO 100 mg/mL (183.61 mM) o ]
aid dissolution.[1][5]

Table 3: Recommended Storage Conditions

Form Temperature Duration Notes
Powder -20°C 3 years
4°C 2 years

Aliguot to avoid
In DMSO -80°C 2 years repeated freeze-thaw
cycles.[1][6]

-20°C 1 year [1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
GW627368 Stock Solution

This protocol describes the preparation of a 100 mM GW627368 stock solution in DMSO.

Materials:
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» GW627368 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes

» Vortex mixer

e Sonicator (optional, but recommended)

o Calibrated analytical balance

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Safety Precautions: Before handling, review the Safety Data Sheet (SDS) for GW627368
and DMSO. Handle the compound in a well-ventilated area or a chemical fume hood.

e Calculations: Determine the required mass of GW627368 and volume of DMSO for your
desired stock concentration and volume.

o Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular Weight (
g/mol )/ 1000

o For 1 mL of a 100 mM stock solution:
» Mass (mg) =1 mL x 100 mM x 544.62 g/mol / 1000 = 54.46 mg

o Weighing: Carefully weigh 54.46 mg of GW627368 powder using a calibrated analytical
balance and transfer it to a sterile microcentrifuge tube.

e Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
GW627368 powder.

e Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the compound.
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e Sonication (Recommended): If the compound does not fully dissolve, place the tube in a
sonicator water bath for 5-10 minutes to aid dissolution.[1][5]

 Visual Inspection: Visually inspect the solution to ensure it is clear and free of any
precipitate.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-
term storage or -20°C for shorter-term storage as outlined in Table 3.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol describes the dilution of the high-concentration DMSO stock solution into an
aqueous medium for use in cell-based assays.

Materials:

High-concentration GW627368 stock solution in DMSO

Sterile cell culture medium or appropriate agueous buffer

Sterile microcentrifuge tubes or multi-well plates

Calibrated micropipettes
Procedure:

o Thawing the Stock Solution: Thaw the required aliquot of the GW627368 stock solution at
room temperature.

o Serial Dilutions: It is recommended to perform serial dilutions to avoid precipitation of the
compound.

o Prepare an intermediate dilution of the stock solution in cell culture medium. For example,
dilute the 100 mM stock 1:100 in medium to get a 1 mM solution.

o Further dilute the intermediate solution to the desired final working concentration.
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» Final DMSO Concentration: Ensure that the final concentration of DMSO in the working
solution is not toxic to the cells. Typically, a final DMSO concentration of less than 0.5% is
recommended, with <0.1% being preferable for sensitive cell lines.[6][7]

e Vehicle Control: Always prepare a vehicle control containing the same final concentration of
DMSO as the highest concentration of GW627368 used in your experiment.

o Mixing: When diluting the DMSO stock into the aqueous medium, add the stock solution to
the medium while gently vortexing or swirling to ensure rapid and uniform mixing, which can
help prevent precipitation.[7]

o Use Freshly Prepared Solutions: It is best practice to prepare working solutions fresh for
each experiment.
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Caption: EP4 receptor signaling pathway and the inhibitory action of GW627368.

Experimental Workflow for In Vitro Cell-Based Assay
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Caption: General workflow for an in vitro cell-based assay using GW627368.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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